3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]carbonyl}benzimidazo[1,2-c]quinazoline-6(5H)-thione

• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(6-sulfanylidene-5H-benzimidazolo[1,2-c]quinazolin-3-yl)methanone
• InChI: InChI=1S/C26H22ClN5OS/c1-16-6-8-18(27)15-23(16)30-10-12-31(13-11-30)25(33)17-7-9-19-21(14-17)29-26(34)32-22-5-3-2-4-20(22)28-24(19)32/h2-9,14-15H,10-13H2,1H3,(H,29,34)
• InChI Key: DGRUFVDJBJWCOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)C5=NC6=CC=CC=C6N5C(=S)N4
• Molecular Formula: C26H22ClN5OS
• Molecular Weight: 488.0 g/mol

Description

3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]carbonyl}benzimidazo[1,2-c]quinazoline-6(5H)-thione is a useful research compound. Its molecular formula is C26H22ClN5OS and its molecular weight is 488.01. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Activity

One study explores the pharmacological activity of a quinazoline derivative, closely related to the compound , in rat isolated thoracic aorta and spontaneously hypertensive rats. The research indicates potential applications in understanding vascular responses and hypertension management (Yen et al., 1996).

Synthesis and Biological Activity

Research on the synthesis of benzimidazo[1,2-c]quinazoline-6(5H)-thiones, including compounds similar to the one of interest, reveals their potential as biologically active substances. These compounds have shown promising results in antihypertensive and antiarrhythmic effects, highlighting their significance in medicinal chemistry and drug development (Ivachtchenko et al., 2002).

Antimicrobial and Anti-inflammatory Properties

A study on novel quinazoline derivatives, including structural elements of the compound , demonstrates antimicrobial, analgesic, and anti-inflammatory activities. These findings suggest the potential utility of such compounds in developing treatments for infections and inflammatory conditions (Dash et al., 2017).

Potential as Fluorescent Probes

Research into novel aminated benzimidazo[1,2-a]quinolines, which share structural similarities with the compound of interest, shows their potential as DNA-specific fluorescent probes. This application could be valuable in biochemical research and diagnostics (Perin et al., 2011).

Antitumor Activity

A study on morpholine-, piperidine-, and N-substituted piperazine-coupled 2-(benzimidazol-2-yl)-3-arylquinoxalines, which include structural motifs of the target compound, indicates notable antitumor activity. These findings may contribute to the development of new anticancer agents (Mamedov et al., 2022).